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Compound of Interest

Compound Name: 4-Methoxypyridin-2-amine

Cat. No.: B134910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Methoxypyridin-2-amine (CAS Number: 10201-73-7), a compound of interest in
pharmaceutical and chemical research. This document outlines its key physical properties,
details the experimental protocols for their determination, and presents a logical workflow for
physicochemical characterization.

Physicochemical Data Summary

The accurate determination of melting and boiling points is crucial for the identification,
purification, and handling of chemical compounds. The following table summarizes the reported
values for 4-Methoxypyridin-2-amine.

Property Value Source
Melting Point 120-121 °C [11[2]
115-118 °C [3]

Boiling Point 258.6 + 20.0 °C (Predicted) [1][2]

Note: The boiling point is a predicted value and should be confirmed experimentally.
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Experimental Protocols

Accurate determination of melting and boiling points requires standardized experimental
procedures. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 4-Methoxypyridin-2-amine, finely powdered

Thermometer, calibrated

Heating medium (silicone oil bath)
Procedure:

e Sample Preparation: A small amount of the dry, finely powdered 4-Methoxypyridin-2-amine
is packed into a capillary tube to a height of 2-3 mm. The packing should be dense and
uniform.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

o Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as
the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has liquefied is
recorded as the end of the melting range.
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e Reporting: The melting point is reported as a range of these two temperatures.

Boiling Point Determination (Distillation Method)

The distillation method is a standard procedure for determining the boiling point of a liquid at
atmospheric pressure.

Apparatus:

Distillation flask

o Condenser

e Receiving flask

e Thermometer, calibrated

e Heating mantle

 Boiling chips

o Sample of 4-Methoxypyridin-2-amine
Procedure:

o Apparatus Assembly: The distillation apparatus is assembled with the thermometer bulb
positioned just below the side arm of the distillation flask to ensure it accurately measures
the temperature of the vapor that is in equilibrium with the boiling liquid.

o Sample and Boiling Chips: The distillation flask is charged with a sample of 4-
Methoxypyridin-2-amine and a few boiling chips to ensure smooth boiling.

e Heating: The flask is heated gently with a heating mantle. The heating rate is adjusted to
maintain a slow and steady distillation rate (approximately 1-2 drops per second).

e Equilibrium: The temperature is allowed to stabilize when the vapor is condensing on the
thermometer bulb and dripping into the condenser.
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» Recording: The constant temperature observed during the distillation of the bulk of the liquid
is recorded as the boiling point. The atmospheric pressure should also be recorded, and if
necessary, the boiling point should be corrected to standard pressure.

Workflow for Physicochemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a chemical compound like 4-Methoxypyridin-2-amine.

Caption: Workflow for the physicochemical characterization of 4-Methoxypyridin-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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